Heteronemin

• Molecular Formula: C29H44O6
• Molecular Weight: 488.7 g/mol
• IUPAC Name: [(1S,4S,5aS,5bR,7aS,11aS,11bR,13R,13aS,13bR)-1-acetyloxy-13-hydroxy-5b,8,8,11a,13a-pentamethyl-1,4,5,5a,6,7,7a,9,10,11,11b,12,13,13b-tetradecahydrophenanthro[2,1-e][2]benzofuran-4-yl] acetate
• InChI: InChI=1S/C29H44O6/c1-16(30)34-19-13-22-28(6)12-9-20-26(3,4)10-8-11-27(20,5)21(28)14-23(32)29(22,7)24-18(19)15-33-25(24)35-17(2)31/h15,19-25,32H,8-14H2,1-7H3/t19-,20-,21+,22-,23+,24+,25-,27-,28+,29+/m0/s1
• InChI Key: VYIQDOVNWPEWRJ-JVQIYTTCSA-N
• Isomeric SMILES: CC(=O)O[C@H]1C[C@H]2[C@@]3(CC[C@@H]4[C@@]([C@H]3C[C@H]([C@@]2([C@@H]5C1=CO[C@H]5OC(=O)C)C)O)(CCCC4(C)C)C)C
• SMILES: CC(=O)OC1CC2C3(CCC4C(CCCC4(C3CC(C2(C5C1=COC5OC(=O)C)C)O)C)(C)C)C
• Pictograms: Irritant
• synonyms: heteronemin

Description

Heteronemin is a natural product found in Hyrtios, Hippospongia, and other organisms with data available.

Scientific Research Applications

Anticancer Properties

Heteronemin, a marine sesterterpene isolated from the sponge Hyrtios sp., has been identified as a potential anti-inflammatory and anti-cancer agent. It inhibits TNF alpha-induced NF-kappa B activation through proteasome inhibition and induces apoptotic cell death in chronic myelogenous leukemia cells (Schumacher et al., 2010). Additionally, heteronemin has shown potent cytotoxic effects against various cancer cell types, including prostate, renal carcinoma, and cholangiocarcinoma cells, through mechanisms like oxidative and ER stress, inhibition of topoisomerase II, and impacting key signaling pathways (Lee et al., 2018), (Wu et al., 2015), (Lin et al., 2018).

Combination Therapy for Oral Cancer

Heteronemin, when combined with tetrac, a thyroid hormone deaminated analogue, has been found to synergistically inhibit cell proliferation and metastasis in oral cancer cells. This combined treatment impacts ERK1/2 activation and STAT3 signaling (Huang et al., 2020).

Neurodegenerative Disorder Research

Heteronemin targets TDP-43, a key factor in several neurodegenerative conditions. It influences the binding of TDP-43-cognate nucleic acids and modulates the TDP-43 aggregation state and its cellular localization, offering potential insights into treatments for these disorders (Cassiano et al., 2014).

Hepatocellular Carcinoma Treatment

In hepatocellular carcinoma (HCC), heteronemin induces apoptosis and ferroptosis, involving ROS and MAPK pathways. It demonstrates potential as a therapeutic agent, especially with appropriate structural modifications for enhancing its efficacy (Chang et al., 2021).

Leukemia Treatment

Heteronemin has shown potent cytotoxic activity against leukemia cells, particularly by inducing oxidative stress, mitochondrial dysfunction, and influencing the expression of talin and phosphorylated talin (Chen et al., 2018).

Protein Farnesyl Transferase Inhibition

Heteronemin inhibits protein farnesyl transferase, an enzyme that plays a role in the post-translational modification of proteins. This inhibition offers a potential pathway for therapeutic applications (Ledroit et al., 2004).